Cas no 931314-26-0 (5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 931314-26-0
• MF: C₁₁H₉ClN₂O₃S₂
• MW: 316.783758878708
• CID: 5228209
• Update Time: 2026-03-07

5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-methylphenyl)sulfonyl-2-sulfanylidene-1H-pyrimidin-4-one
• 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

• Inchi： 1S/C11H9ClN2O3S2/c1-6-2-3-7(4-8(6)12)19(16,17)9-5-13-11(18)14-10(9)15/h2-5H,1H3,(H2,13,14,15,18)
• InChI Key： TWAHQONIJNIJJY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=C(Cl)C=1)C)C1=CNC(NC1=O)=S

Additional information on 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

5-(3-Chloro-4-Methylbenzenesulfonyl)-2-Sulfanylidene-1,2,3,4-Tetrahydropyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 931314-26-0, known as 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a sulfonyl group attached to a substituted benzene ring and a tetrahydropyrimidinone core with a sulfanylidene moiety. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tetrahydropyrimidinones as scaffolds for drug discovery due to their ability to interact with various biological targets. The presence of the sulfonyl group in this compound further enhances its pharmacological profile by improving bioavailability and stability. Researchers have explored the potential of this compound as a modulator of kinase activity, which is critical in the development of anti-cancer therapies. Experimental data suggest that the compound exhibits selective inhibition of certain kinases, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one has shown potential in materials science. Its rigid structure and functional groups make it an ideal candidate for use in the synthesis of advanced materials such as polymers and coordination compounds. Recent advancements in click chemistry have enabled the efficient incorporation of this compound into polymer networks, leading to materials with enhanced mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrahydropyrimidinone core through cyclization reactions and the subsequent introduction of the sulfonyl group via nucleophilic aromatic substitution. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and selectivity of these transformations.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its environmental impact. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to the action of microbial enzymes targeting its sulfonyl group. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the importance of sustainable practices in reducing ecological footprints.

In conclusion, 5-(3-chloro-4-methylbenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both medicinal and industrial innovations.